Cas no 34983-48-7 (Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-
• CAS No: 34983-48-7
• MF: C₁₁H₁₇N₅O₁₀P₂S
• MW: 473.292702436447
• CID: 295254
• PubChem ID: 121990
• Update Time: 2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), 2-(methylthio)-
• 2- METHYLTHIOADENOSINE- 5'- O- DIPHOSPHATE ( 2-MES-ADP )
• 2-Methylthioadenosine diphosphate trisodium salt,2-(Methylthio)adenosine-5'-(trihydrogendiphosphate)trisodiumsalt
• 2,6,2',6'-TETRAMETHYL-N,N,N',N'-TETRAPHENYL-BENZIDINE
• 2-METHYLTHIOADENOSINE DIPHOSPHATE TRISODIUM
• 2-Methylthioadenosine diphosphate trisodium salt
• 2-METHYLTHIO-ADP TRISODIUM
• 2-METHYLTHIO-ADP TRISODIUM SALT
• methylthio-adp
• 2-Methylthio-ADP
• 2-MeSADP
• 2-(Methylthio)adenosine 5'-diphosphate
• 2-(Methylthio)adenosine 5'-(trihydrogen diphosphate)
• Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-
• DTXSID20956439
• [({[(2R,3S,4R,5R)-5-[6-amino-2-(methylsulfanyl)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]phosphonic acid
• [3H]2MeSADP
• [(2R,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• 2-(methylsulfanyl)adenosine 5'-(trihydrogen diphosphate)
• GTPL1763
• ((2R,3S,4R,5R)-5-(6-amino-2-(methylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyltrihydrogendiphosphate
• 6AD
• (3H)2-Mes-ADP
• BDBM50118242
• GTPL1710
• D0U7EQ
• 2-methylthio-adenosine-5'-diphosphate
• [3H]2-methylthio-ADP
• ((2S,3R,4S,5S)-5-(6-amino-2-(methylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• 2-(Methylthio)adenosine 5'-diphosphate
• 2-MeSADP
• 2-methylthio-ADP
• 9-{5-O-[Hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-2-(methylsulfanyl)-9H-purin-6-amine
• SCHEMBL195864
• 2MeSADP
• D0BB0O
• Q27072021
• CHEMBL435402
• 34983-48-7
• ((2R,3S,4R,5R)-5-(6-amino-2-(methylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• 2-(Methylthio)-Adenosinediphosphate
• Methylthio-adenosine diphosphate

• Inchi： 1S/C11H17N5O10P2S/c1-29-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(25-10)2-24-28(22,23)26-27(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
• InChI Key： WLMZTKAZJUWXCB-KQYNXXCUSA-N
• SMILES： S(C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)O)O1)O)O)N

Computed Properties

• Exact Mass: 538.96300
• Monoisotopic Mass: 473.01713693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 258Ų

Experimental Properties

• Solubility: H2O: 35 mg/mL
• PSA: 286.01000
• LogP: 0.87170

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside diphosphates